molecular formula C9H7FN2O B11790458 4-(2-Fluorophenoxy)-1H-pyrazole

4-(2-Fluorophenoxy)-1H-pyrazole

Cat. No.: B11790458
M. Wt: 178.16 g/mol
InChI Key: MPBUNUVLQQYYFH-UHFFFAOYSA-N
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Description

4-(2-Fluorophenoxy)-1H-pyrazole is a chemical compound that belongs to the class of pyrazoles. Pyrazoles are five-membered heterocyclic compounds containing two adjacent nitrogen atoms. The presence of a fluorophenoxy group in this compound introduces unique chemical properties, making it of interest in various fields of research and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-Fluorophenoxy)-1H-pyrazole typically involves the reaction of 2-fluorophenol with hydrazine hydrate to form the corresponding hydrazone. This intermediate is then cyclized to form the pyrazole ring. The reaction conditions often include the use of ethanol as a solvent and refluxing the mixture at elevated temperatures .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the compound. Additionally, the use of catalysts and advanced purification techniques can further improve the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

4-(2-Fluorophenoxy)-1H-pyrazole can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of derivatives with different functional groups .

Scientific Research Applications

4-(2-Fluorophenoxy)-1H-pyrazole has a wide range of applications in scientific research:

Mechanism of Action

The mechanism of action of 4-(2-Fluorophenoxy)-1H-pyrazole involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes or receptors, leading to a cascade of biochemical events. The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Properties

Molecular Formula

C9H7FN2O

Molecular Weight

178.16 g/mol

IUPAC Name

4-(2-fluorophenoxy)-1H-pyrazole

InChI

InChI=1S/C9H7FN2O/c10-8-3-1-2-4-9(8)13-7-5-11-12-6-7/h1-6H,(H,11,12)

InChI Key

MPBUNUVLQQYYFH-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)OC2=CNN=C2)F

Origin of Product

United States

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